Cas no 1991224-41-9 (4-chloro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol)

• Product Name: 4-chloro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol
• CAS No: 1991224-41-9
• MF: C₁₀H₅ClF₃NOS
• MW: 279.66601061821
• MDL: MFCD31736647
• CID: 5221595
• PubChem ID: 113876887
• Update Time: 2025-05-20

4-chloro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-[2-(trifluoromethyl)-5-thiazolyl]-
• 4-chloro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol

• MDL： MFCD31736647
• Inchi： 1S/C10H5ClF3NOS/c11-5-1-2-7(16)6(3-5)8-4-15-9(17-8)10(12,13)14/h1-4,16H
• InChI Key： CXDUYQFSBYRRJG-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1C1SC(C(F)(F)F)=NC=1

Additional information on 4-chloro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol

4-Chloro-2-(Trifluoromethyl)-1,3-Thiazol-5-Ylphenol: A Comprehensive Overview

4-Chloro-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol, also known by its CAS number CAS 1991224-41-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with a thiazole ring substituted with chlorine and trifluoromethyl groups. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key structural feature that contributes to the compound's chemical reactivity and biological activity.

The synthesis of 4-chloro-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through methods such as nucleophilic substitution, condensation reactions, and fluorination processes. The incorporation of the trifluoromethyl group is particularly noteworthy, as it imparts unique electronic and steric properties to the molecule.

Research into the properties of CAS 1991224-41-9 has revealed its potential applications in various areas. In pharmacology, this compound has been studied for its ability to modulate cellular signaling pathways. For instance, studies have shown that it can interact with G-protein coupled receptors (GPCRs), which are critical targets for drug development. The chlorine and trifluoromethyl substituents play a crucial role in enhancing the compound's bioavailability and receptor binding affinity.

In addition to its pharmacological applications, 4-chloro-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol has also been explored for its potential in materials science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for use in catalysis and sensor technologies. Recent research has focused on optimizing the compound's electronic properties to improve its performance in these applications.

The environmental impact of CAS 1991224-41-9 is another area of active investigation. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary findings suggest that the compound exhibits moderate biodegradability, though further research is needed to fully understand its environmental fate.

In conclusion, 4-chloro-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol, or CAS 1991224-41-9, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.